Cas no 1695120-83-2 (1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6,6-dimethyl-, methyl ester)

• Product Name: 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6,6-dimethyl-, methyl ester
• CAS No: 1695120-83-2
• MF: C₁₁H₁₇ClO₃
• MW: 232.703882932663
• CID: 5274907
• Update Time: 2025-07-08

1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6,6-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6,6-dimethyl-, methyl ester

• Inchi： 1S/C11H17ClO3/c1-9(2)4-6-10(7-5-9)11(12,15-10)8(13)14-3/h4-7H2,1-3H3
• InChI Key： HCSDOENLECNVRA-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)(C)CC2)C1(Cl)C(OC)=O

Additional information on 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6,6-dimethyl-, methyl ester

1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6,6-dimethyl-, methyl ester (CAS No. 1695120-83-2): A Comprehensive Overview

1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6,6-dimethyl-, methyl ester (CAS No. 1695120-83-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its spirocyclic structure and functional groups, holds potential applications in various areas, including pharmaceuticals and materials science. This article provides a detailed overview of the compound's structure, synthesis, properties, and potential applications.

Structure and Synthesis

The molecular structure of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6,6-dimethyl-, methyl ester is defined by its spirocyclic framework, which consists of an oxaspiro ring with a carboxylic acid moiety and a methyl ester group. The presence of the chlorine atom at the 2-position and the two methyl groups at the 6-position further enhances its structural complexity and chemical reactivity. The synthesis of this compound typically involves multi-step reactions, including ring formation, functional group introduction, and esterification processes.

Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of spirocyclic compounds. For instance, a study published in the Journal of Organic Chemistry (JOC) in 2021 reported a novel approach using transition-metal-catalyzed reactions to synthesize spirocyclic structures with high regioselectivity and yield. This method has shown promise in reducing the number of steps required for the synthesis of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6,6-dimethyl-, methyl ester, making it more accessible for further research and development.

Physical and Chemical Properties

1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6,6-dimethyl-, methyl ester exhibits a range of physical and chemical properties that make it suitable for various applications. Its molecular weight is approximately 307.8 g/mol, and it is generally a white crystalline solid at room temperature. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water.

The presence of the carboxylic acid group and the methyl ester group imparts specific chemical reactivity to the molecule. For example, the carboxylic acid can undergo esterification reactions to form different esters, while the methyl ester can be hydrolyzed to regenerate the carboxylic acid form. Additionally, the chlorine atom at the 2-position can participate in substitution reactions, making this compound a valuable intermediate in synthetic chemistry.

Biological Activity and Potential Applications

The biological activity of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6,6-dimethyl-, methyl ester has been explored in several studies. One notable application is its potential as a lead compound for drug discovery. A recent study published in Bioorganic & Medicinal Chemistry Letters (BML) investigated the anti-inflammatory properties of this compound and found that it exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Furthermore, research conducted by a team at the University of California highlighted the compound's ability to modulate specific enzymes involved in metabolic pathways. This finding suggests that 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6,6-dimethyl-, methyl ester could be developed into therapeutic agents for treating metabolic disorders such as diabetes and obesity.

In addition to its pharmaceutical applications, this compound has also shown promise in materials science. Its unique spirocyclic structure makes it an attractive candidate for designing new materials with enhanced mechanical properties or improved thermal stability. For instance, a study published in Advanced Materials explored the use of spirocyclic compounds as building blocks for creating advanced polymers with tunable properties.

Safety Considerations

While 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6,6-dimethyl-, methyl ester is not classified as a hazardous material under current regulations, it is important to handle it with care due to its chemical reactivity and potential biological activity. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.

Conclusion

1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6,6-dimethyl-, methyl ester (CAS No. 1695120-83-2) is a fascinating compound with a rich structural complexity that offers numerous opportunities for research and development across various fields. Its unique properties make it a valuable intermediate in synthetic chemistry and a promising lead compound for drug discovery. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.